(8S,10S,13S,14S,16S,17R)-17-Acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
(8S,10S,13S,14S,16S,17R)-17-Acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
Brand Name:
Vulcanchem
CAS No.:
14135-32-1
VCID:
VC0085226
InChI:
InChI=1S/C22H28O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h7-9,12-13,17,19,25H,5-6,10-11H2,1-4H3/t13-,17+,19-,20-,21-,22-/m0/s1
SMILES:
CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)C)O)C)C
Molecular Formula:
C22H28O3
Molecular Weight:
340.5 g/mol
(8S,10S,13S,14S,16S,17R)-17-Acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one
CAS No.: 14135-32-1
Main Products
VCID: VC0085226
Molecular Formula: C22H28O3
Molecular Weight: 340.5 g/mol
CAS No. | 14135-32-1 |
---|---|
Product Name | (8S,10S,13S,14S,16S,17R)-17-Acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one |
Molecular Formula | C22H28O3 |
Molecular Weight | 340.5 g/mol |
IUPAC Name | (8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-7,8,12,14,15,16-hexahydro-6H-cyclopenta[a]phenanthren-3-one |
Standard InChI | InChI=1S/C22H28O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h7-9,12-13,17,19,25H,5-6,10-11H2,1-4H3/t13-,17+,19-,20-,21-,22-/m0/s1 |
Standard InChIKey | CLDXDQCMDMJVJB-VHIIPZARSA-N |
Isomeric SMILES | C[C@H]1C[C@H]2[C@@H]3CCC4=CC(=O)C=C[C@@]4(C3=CC[C@@]2([C@]1(C(=O)C)O)C)C |
SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)C)O)C)C |
Canonical SMILES | CC1CC2C3CCC4=CC(=O)C=CC4(C3=CCC2(C1(C(=O)C)O)C)C |
PubChem Compound | 11617057 |
Last Modified | Nov 11 2021 |
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